Cas no 557767-02-9 (2-[4-(7-Nitrobenzofurazan-4-yl)piperazino]ethylamine)
![2-[4-(7-Nitrobenzofurazan-4-yl)piperazino]ethylamine structure](https://www.kuujia.com/scimg/cas/557767-02-9x500.png)
557767-02-9 structure
Product name:2-[4-(7-Nitrobenzofurazan-4-yl)piperazino]ethylamine
2-[4-(7-Nitrobenzofurazan-4-yl)piperazino]ethylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(7-Nitrobenzofurazan-4-yl)piperazino]ethylamine
- 4-(4-(2-Aminoethyl)piperazino)-7-nitrobenzofurazan
- SCHEMBL12849476
- 2-(4-(7-Nitrobenzo[c][1,2,5]oxadiazol-4-yl)piperazin-1-yl)ethan-1-amine
- 634-683-7
- 1-Piperazineethanamine, 4-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
- 4-[4-(2-Aminoethyl)piperazino]-7-nitrobenzofurazan
- 557767-02-9
-
- Inchi: InChI=1S/C12H16N6O3/c13-3-4-16-5-7-17(8-6-16)9-1-2-10(18(19)20)12-11(9)14-21-15-12/h1-2H,3-8,13H2
- InChI Key: NVZUWOYZGHZCGG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 292.12838839Da
- Monoisotopic Mass: 292.12838839Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 117Ų
- XLogP3: 0
2-[4-(7-Nitrobenzofurazan-4-yl)piperazino]ethylamine Security Information
- Hazardous Material transportation number:UN 2811 6.1 / PGIII
- Hazard Category Code: 25-36/37/38
- Safety Instruction: 26-45
-
Hazardous Material Identification:
2-[4-(7-Nitrobenzofurazan-4-yl)piperazino]ethylamine Related Literature
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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